Cas no 2227755-20-4 (rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol
• CAS No: 2227755-20-4
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6283581
• PubChem ID: 165524679
• Update Time: 2025-05-30

rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol
• rac-(3R,4S)-4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]pyrrolidin-3-ol
• 2227755-20-4
• EN300-1625236

• Inchi： 1S/C8H14N4O/c1-12-8(10-5-11-12)2-6-3-9-4-7(6)13/h5-7,9,13H,2-4H2,1H3/t6-,7-/m1/s1
• InChI Key： AHACDFFASXHEMR-RNFRBKRXSA-N
• SMILES： O[C@@H]1CNC[C@H]1CC1=NC=NN1C

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63Ų

Additional information on rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol

Introduction to rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol (CAS No. 2227755-20-4)

rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol (CAS No. 2227755-20-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the pyrrolidinone family and features a unique triazole moiety, which contributes to its biological activity and pharmacological properties.

The triazole ring is a versatile functional group that is widely used in drug design due to its ability to form hydrogen bonds and π-stacking interactions. These interactions are crucial for enhancing the binding affinity of molecules to their target proteins. In the case of rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol, the presence of the triazole ring is believed to play a key role in its biological activity, particularly in modulating specific protein-protein interactions.

The pyrrolidine scaffold is another important structural element of this compound. Pyrrolidine derivatives are known for their ability to adopt various conformations, which can influence their pharmacokinetic and pharmacodynamic properties. The (3R,4S) stereochemistry of the compound further adds to its complexity and specificity, making it a valuable candidate for targeted drug development.

Recent studies have explored the potential of rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can effectively modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters are critical for maintaining normal brain function and are often dysregulated in conditions such as depression and Parkinson's disease.

In addition to its neurological applications, rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol has also been investigated for its anti-inflammatory properties. Inflammation is a key driver of many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the development of novel anti-inflammatory drugs.

The synthesis of rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol involves several steps that require precise control over stereochemistry and functional group manipulation. One common synthetic route involves the coupling of a pyrrolidine derivative with a triazole-containing electrophile. The use of chiral catalysts or reagents can help achieve the desired stereochemical configuration.

Pharmacokinetic studies have shown that rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-5-yl)methylpyrrolidin-3-ol exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. However, further optimization may be necessary to improve its solubility and stability under physiological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(3R,4S)-4-(1-methyl-1H-,2,-triazol--yl)methylpyrrolidin--ol in human subjects. Early results have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be suitable for further clinical development.

In conclusion, rac-(3R,4S)-4-(1-methyl-,H-,,-triazol--yl)methylpyrrolidin--ol (CAS No. 2227755--0-) represents an exciting advancement in medicinal chemistry with potential applications in treating neurological disorders and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry.